Tert-butyl 3-ethynylpyrrolidine-1-carboxylate
Cat. No. B1442913
M. Wt: 195.26 g/mol
InChI Key: KTDGOUSDBBFBRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:15](=[O:16])([O-:17])[O-:18].[CH3:21][OH:22].[CH:1](=[O:2])[CH:3]1[CH2:4][N:5]([C:8](=[O:9])[O:10][C:11]([CH3:12])([CH3:13])[CH3:14])[CH2:6][CH2:7]1.[K+:19].[K+:20]>>[C:1]([CH:3]1[CH2:4][N:5]([C:8](=[O:9])[O:10][C:11]([CH3:12])([CH3:13])[CH3:14])[CH2:6][CH2:7]1)#[CH:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=C([O-])[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CO
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
CC(C)(C)OC(=O)N1CCC(C=O)C1
|
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Name
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
[K+]
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
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Outcomes
Product
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Name
|
|
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Type
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product
|
|
Smiles
|
C#CC1CCN(C(=O)OC(C)(C)C)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
